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Compound of Interest

3-Fluoro-4-methylphenylacetic
Compound Name: d
aci

Cat. No.: B1304800

CAS Number: 261951-74-0

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties

3-Fluoro-4-methylphenylacetic acid, identified by the CAS number 261951-74-0, is a
substituted aromatic carboxylic acid. Its structure features a phenyl ring substituted with a
fluoro group at the 3-position and a methyl group at the 4-position, with an acetic acid moiety
attached to the ring. This compound is also known by its synonym, 3-Fluoro-p-tolylacetic acid.

The strategic placement of the fluorine atom and the methyl group on the phenylacetic acid
scaffold makes it a valuable intermediate in medicinal chemistry and drug discovery. The
fluorine atom can significantly influence the compound's physicochemical properties, such as
acidity, lipophilicity, and metabolic stability, which are critical parameters in drug design.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylphenylacetic acid
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Property Value Reference
CAS Number 261951-74-0
Molecular Formula CoHoFO2

(3-fluoro-4-methylphenyl)acetic

IUPAC Name acid

Synonym 3-Fluoro-p-tolylacetic acid
Physical Form Solid-Powder

Boiling Point 104-107 °C

Storage Temperature Ambient Temperature

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-
methylphenylacetic acid is not readily available in the public domain, a general synthetic
approach can be inferred from the synthesis of structurally similar compounds. A plausible
synthetic route would involve the hydrolysis of a corresponding nitrile precursor.

Proposed Synthetic Pathway:

A common method for the preparation of phenylacetic acids is the hydrolysis of the
corresponding benzyl cyanide (phenylacetonitrile) derivative. This reaction can be carried out
under acidic or basic conditions.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1304800?utm_src=pdf-body
https://www.benchchem.com/product/b1304800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Acid or Base . :
[3-FIuoro-4—methbeenzyI cyanide Hydrolysis 3-Fluoro-4-methylphenylacetic acid

Discovery Phase

3-Fluoro-4-methylphenylacetic acid

(Synthesis of Derivatives)

(High-Throughput Screening)

Preclinical Phase

Y

(Lead Optimization)

In Vitro Studies
(Mechanism of Action)

[In Vivo Studies\
\(Animal Models)j

Clinic$ Phase

(Clinical Trials)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1304800?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Fluoro-4-
methylphenylacetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304800#3-fluoro-4-methylphenylacetic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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